Cas no 34583-56-7 (3-(Toluene-4-sulfonyloxy)-propionic acid ethyl ester)

3-(Toluene-4-sulfonyloxy)-propionic acid ethyl ester structure
34583-56-7 structure
Product Name:3-(Toluene-4-sulfonyloxy)-propionic acid ethyl ester
CAS No:34583-56-7
MF:C12H16O5S
MW:272.317442893982
CID:2943093
Update Time:2023-08-10

3-(Toluene-4-sulfonyloxy)-propionic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-(toluene-4-sulfonyloxy)-propionic acid ethyl ester
    • 3-(Toluene-4-sulfonyloxy)-propionic acid ethyl ester
    • Inchi: 1S/C12H16O5S/c1-3-16-12(13)8-9-17-18(14,15)11-6-4-10(2)5-7-11/h4-7H,3,8-9H2,1-2H3
    • InChI Key: LEFHNRMQJFGOQR-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCCC(=O)OCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 349
  • XLogP3: 1.6
  • Topological Polar Surface Area: 78
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.